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For Researchers, Scientists, and Drug Development Professionals

Sodium hydroxide (NaOH), a readily available and inexpensive inorganic base, serves as a
versatile catalyst in a multitude of organic synthesis reactions. Its utility spans from classic
named reactions to modern synthetic methodologies, making it an indispensable tool in the
organic chemist's arsenal. These application notes provide an overview of the use of NaOH as
a catalyst in key organic transformations, complete with detailed experimental protocols and
guantitative data to facilitate reproducibility and adaptation in research and development
settings.

Aldol Condensation: The Claisen-Schmidt Reaction

The Claisen-Schmidt condensation, a type of crossed aldol condensation, involves the reaction
of an aldehyde or ketone with an aromatic carbonyl compound that lacks an a-hydrogen in the
presence of a base, such as sodium hydroxide.[1][2][3] This reaction is a powerful method for
forming carbon-carbon bonds and synthesizing a,3-unsaturated ketones, which are valuable
intermediates in the synthesis of various pharmaceuticals and heterocyclic compounds.[4]
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This protocol describes the synthesis of dibenzalacetone from benzaldehyde and acetone

using sodium hydroxide as a catalyst.

Materials:

Acetone

Benzaldehyde

Ethanol (95%)

Sodium Hydroxide (NaOH)
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e 5 mL conical vial
e Spin vane

e Syringe
Procedure:

e To a 5 mL conical vial equipped with a spin vane, add 0.240 mL of benzaldehyde and 0.090
mL of acetone.

e Add 2.5 mL of a 1.4 M solution of NaOH in ethanol/water to the vial.

 Stir the reaction mixture at room temperature for 30 minutes. The vial should be left
uncovered.

e Observe the formation of a yellow precipitate as the reaction progresses.

« If a solid has formed, isolate the product by filtration. If an oil forms, cool the mixture in an ice
bath and stir vigorously with a spatula until a solid is formed, then filter.

e The crude product can be purified by recrystallization from ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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